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Compound of Interest

Compound Name: 2-Hydrazinopyridine

Cat. No.: B147025

An In-depth Technical Guide to 2-
Hydrazinopyridine

This guide provides a comprehensive overview of 2-hydrazinopyridine, a significant
heterocyclic compound. It is intended for researchers, scientists, and professionals in drug
development, offering detailed information on its chemical identity, properties, and synthesis.

Chemical Structure and Nomenclature

2-Hydrazinopyridine is an organic compound featuring a pyridine ring substituted with a
hydrazine group at the second position.

IUPAC Name: pyridin-2-ylhydrazine[1][2]
Synonyms: 2-Pyridylhydrazine, 2-hydrazinylpyridine[3][4][5][6]

The chemical structure consists of a six-membered aromatic heterocycle containing one
nitrogen atom (a pyridine ring), with a -NHNH:z (hydrazine) substituent at the C2 position.

Caption: Chemical structure of 2-Hydrazinopyridine.

Physicochemical Properties

The following table summarizes key quantitative data for 2-hydrazinopyridine.
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Property Value Reference

Molecular Formula CsH7Ns3 [1103114]

Molecular Weight 109.13 g/mol [1][4]

CAS Number 4930-98-7 [11[3114]
White to orange-brown crystals

Appearance , [31[4]
or crystalline mass

Melting Point 41-48 °C [417118]

Boiling Point 90-92 °C at 1 mmHg [718]

Purity >97% (GC) [41[8]
NWELCUKYUCBVKK-

InChl Key [31[5]
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Experimental Protocol: Synthesis

2-Hydrazinopyridine is valuable in organic synthesis, particularly in the preparation of

pharmaceuticals and agrochemicals.[4] A common laboratory-scale synthesis involves the

reaction of 2-chloropyridine with hydrazine hydrate.[7]

Objective: To synthesize 2-hydrazinopyridine from 2-chloropyridine.

Materials:

Ethyl acetate

Water

2-chloropyridine (1 eq., e.g., 20 g, 0.176 mol)

Hydrazine hydrate (10 vol, e.g., 200 mL)

Anhydrous sodium sulfate (Na2S0a)
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e Thin Layer Chromatography (TLC) plate
e TLC mobile phase: 8:2 ethyl acetate/methanol

Procedure:

A solution of 2-chloropyridine in hydrazine hydrate is prepared.[7]
e The reaction mixture is stirred at 100 °C for 48 hours.[7]

e The reaction progress is monitored by TLC. The consumption of the 2-chloropyridine starting
material is checked.[7]

e Once the reaction is complete, the mixture is diluted with water (e.g., 200 mL).[7]
e The product is extracted with ethyl acetate (5 x 500 mL).[7]
e The combined organic phases are dried over anhydrous sodium sulfate.[7]

e The solvent is removed under reduced pressure to yield the final product, 2-
hydrazinopyridine.[7]

Expected Yield: Approximately 78%.[7]

Characterization: The product can be characterized by H NMR and LCMS analysis.[7]
Applications in Research and Development
2-Hydrazinopyridine serves as a versatile building block and ligand in various scientific fields:

e Pharmaceutical Synthesis: Its reactive hydrazine group makes it a key intermediate in the
synthesis of heterocyclic compounds, some of which exhibit anti-cancer and anti-
inflammatory properties.[4]

o Coordination Chemistry: It functions as a ligand in the formation of coordination complexes
with metals, which are important in catalysis and materials science.[4]
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e Analytical Chemistry: It is used in methods for the detection and quantification of carbonyl
compounds.[4]

o Agrochemicals: It is a component in the formulation of pesticides and herbicides.[4]

o Materials Science: The compound is utilized in developing polymer materials to improve
properties like thermal stability.[4]

e Biochemical Probes: It has been incorporated into fluorescent probes for the dual sensing of
metal ions such as Zn2* and Cd?*.[8]

Safety and Handling

2-Hydrazinopyridine is classified with the following GHS hazard statements:
e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

e H335: May cause respiratory irritation.[1]

Storage: Store at 2-8°C under an inert gas.[4][8][9] The compound is noted to be hygroscopic
and heat-sensitive.[10] Appropriate personal protective equipment (PPE), including gloves and
safety glasses, should be used when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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